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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ERthermAC, a novel fluorescent probe

for real-time monitoring of thermogenesis at the single-cell level. Targeting the endoplasmic

reticulum, ERthermAC offers a powerful tool for investigating cellular metabolism, particularly

in brown adipocytes, and holds significant potential for the development of therapeutics

targeting obesity and metabolic diseases.[1][2][3]

Core Principles of ERthermAC
ERthermAC is a small, BODIPY-based thermosensitive fluorescent dye designed for live-cell

imaging.[4][5] Its key feature is a fluorescence intensity that is inversely proportional to

temperature.[3][6] The probe selectively accumulates in the endoplasmic reticulum (ER) of

cells, allowing for the specific measurement of temperature changes within this organelle.[1][6]

The underlying mechanism involves temperature-dependent structural dynamics of the

ERthermAC molecule. As intracellular temperature rises, typically due to metabolic processes

like thermogenesis, the molecule undergoes conformational changes. These changes create

competing, non-radiative relaxation pathways, which in turn decrease the probe's fluorescence

quantum yield, leading to a measurable drop in signal intensity.[7] This change in fluorescence

serves as a direct readout of heat production.[1][8]

The data obtained using ERthermAC has been shown to be comparable and congruent with

conventional methods for assessing metabolic activity, including mitochondrial depolarization
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events (visualized with JC-1), oxygen consumption rates, extracellular acidification rates, and

direct thermal power measurements.[1][2][6]

Quantitative Data Summary
The performance and characteristics of ERthermAC are summarized in the tables below,

providing essential data for experimental design and interpretation.

Table 1: Physical and Spectral Properties of ERthermAC

Property Value Source

Chemical Basis BODIPY-based dye [4][5]

Molar Mass 541.28 g/mol [4]

Purity ≥98% [4]

Target Organelle Endoplasmic Reticulum [1][6]

Absorption (λmax) 565 nm [4][5]

Emission (λmax) 590 nm (Orange/Red) [4][5]

Table 2: Temperature Sensitivity of ERthermAC in Fixed WT-1 Brown Adipocytes

Temperature Range
Sensitivity (%
Fluorescence
Decrease per °C)

R² Value Source

18.1 °C to 35.0 °C -1.07%/°C 0.76 [6][7][9]

37.0 °C to 43.0 °C -4.76%/°C 0.83 [6][7][9]

Signaling and Experimental Workflows
Visualizing the processes involved in ERthermAC-based analysis is crucial for understanding

its application. The following diagrams illustrate the key signaling pathway that induces

thermogenesis and the general experimental workflow.
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Caption: Adrenergic stimulation pathway leading to thermogenesis and its detection by

ERthermAC.[9]
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Caption: Standard experimental workflow for measuring thermogenesis using ERthermAC.[10]

[11]

Experimental Protocols
This section provides a detailed methodology for conducting a single-cell thermogenesis assay

using ERthermAC in a 96-well plate format, adaptable for microscopy.

Materials
Differentiated brown or white adipocytes cultured in a black, clear-bottom 96-well imaging

plate.

BioTracker ERthermAC Temperature-Sensitive Live Cell Dye.[11]

DMSO for stock solution preparation.

Phosphate-Buffered Saline (PBS).

DMEM-H serum-free and phenol red-free medium.

Thermogenic stimulants (e.g., Isoproterenol, Forskolin, CL-316,243).

Microplate reader with fluorescence detection or a fluorescence microscope with live-cell

imaging capabilities (environmental control is essential).

Reagent Preparation
ERthermAC Stock Solution: Prepare a 1 mM stock solution of ERthermAC dye in high-

quality, anhydrous DMSO.[11] Store protected from light at -20°C.

Staining Medium: On the day of the experiment, prepare the staining medium by diluting the

1 mM stock solution to a final concentration of 250 nM in serum-free DMEM-H medium.[7][8]

[11]

Stimulant Solution: Prepare a 10x concentrated solution of the desired thermogenic stimulant

in DMEM-H serum-free, phenol red-free medium. For example, for a final concentration of 1
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µM, prepare a 10 µM solution.[11]

Staining and Imaging Procedure
Cell Preparation: Begin with differentiated adipocytes in a black, clear-bottom 96-well plate.

Ensure cells are healthy and at an appropriate confluency for imaging.

Washing: Gently wash the differentiated adipocytes twice with sterile PBS to remove residual

culture medium.[11]

Staining: Add 100 µL of the 250 nM ERthermAC staining solution to each well.[11]

Incubation: Incubate the plate at 37°C in a CO₂ incubator for 30-45 minutes.[11]

Final Washes: After incubation, carefully wash the cells twice with PBS to remove any

unbound dye.[11]

Medium Exchange & Equilibration: Add 90 µL of DMEM-H serum-free and phenol red-free

medium to each well. Equilibrate the plate at the desired baseline temperature (e.g., 25°C or

37°C) for at least 15 minutes.[11]

Basal Reading: Measure the basal fluorescence intensity using a microplate reader or

microscope. Recommended excitation/emission wavelengths are ~543-565 nm and ~590

nm, respectively.[4][10][11] Acquire 2-3 baseline readings before adding the stimulant.

Stimulation: Add 10 µL of the 10x stimulant solution (or vehicle control) to the appropriate

wells for a final 1x concentration.[11]

Time-Lapse Acquisition: Immediately begin measuring the fluorescence intensity every 5

minutes for a total duration of 1.5 to 2 hours.[10][11] For microscopy, this involves continuous

time-lapse imaging of selected fields of view.

Data Analysis: For each cell or well, calculate the change in fluorescence intensity over time

relative to the basal reading. A decrease in fluorescence indicates an increase in

temperature and thus, thermogenesis.[8][12]

Applications in Research and Drug Development
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The ability to measure heat production in individual cells opens new avenues for research and

therapeutic development.

Metabolic Research: ERthermAC provides a direct method to study the function of brown

and beige adipocytes, which are crucial for non-shivering thermogenesis.[1][3] It allows for

the investigation of thermogenic pathways and the identification of factors that regulate heat

production.

Drug Discovery and Screening: The protocol is well-suited for a 96-well plate format, making

it adaptable for higher-throughput screening of compounds that can activate or enhance

thermogenesis.[11] This is highly relevant for developing new drugs to treat obesity and type

2 diabetes by stimulating energy expenditure in brown adipose tissue.[4][5]

Understanding Cellular Heterogeneity: Single-cell analysis reveals that the thermogenic

response to a stimulus can vary significantly between individual cells within a population.[8]

ERthermAC is an ideal tool to quantify this heterogeneity and understand its underlying

causes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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